Cas no 98988-34-2 (N-Despropyl Pergolide 6-Carbonitrile)

N-Despropyl Pergolide 6-Carbonitrile structure
98988-34-2 structure
Product Name:N-Despropyl Pergolide 6-Carbonitrile
CAS No:98988-34-2
MF:C17H19N3S
MW:297.417862176895
CID:827293
PubChem ID:15627681
Update Time:2025-07-11

N-Despropyl Pergolide 6-Carbonitrile Chemical and Physical Properties

Names and Identifiers

    • N-Despropyl Pergolide 6-Carbonitrile
    • (6aR,9R,10aR)-9-(methylsulfanylmethyl)-6,6a,8,9,10,10a-hexahydro-4H-indolo[4,3-fg]quinoline-7-carbonitrile
    • A)-8-[(Methylthio)methyl]-ergoline-6-carbonitrile
    • (8beta)-8-[(Methylsulfanyl)methyl]ergoline-6-carbonitrile
    • AKOS030254596
    • 98988-34-2
    • DTXSID40575989
    • Inchi: 1S/C17H19N3S/c1-21-9-11-5-14-13-3-2-4-15-17(13)12(7-19-15)6-16(14)20(8-11)10-18/h2-4,7,11,14,16,19H,5-6,8-9H2,1H3/t11-,14-,16-/m1/s1
    • InChI Key: GZIXEANONFXIBU-DJSGYFEHSA-N
    • SMILES: S(C)C[C@H]1CN(C#N)[C@@H]2CC3=CNC4=CC=CC(=C34)[C@H]2C1

Computed Properties

  • Exact Mass: 297.13000
  • Monoisotopic Mass: 297.12996879g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 445
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 68.1Ų

Experimental Properties

  • PSA: 68.12000
  • LogP: 3.28008

N-Despropyl Pergolide 6-Carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHENG KE LU SI SHENG WU JI SHU
sc-212202-10 mg
N-Despropyl Pergolide 6-Carbonitrile,
98988-34-2
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¥3,309.00 2023-07-10
SHENG KE LU SI SHENG WU JI SHU
sc-212202-10mg
N-Despropyl Pergolide 6-Carbonitrile,
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